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Compound of Interest

Compound Name: SRI-29329

Cat. No.: B610988 Get Quote

Technical Support Center: SRI-29329
This guide provides researchers, scientists, and drug development professionals with technical

information and troubleshooting advice for the experimental use of SRI-29329, focusing on its

solubility and stability in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of SRI-29329?

A1: The recommended solvent for preparing stock solutions of SRI-29329 is Dimethyl Sulfoxide

(DMSO).

Q2: What is the maximum concentration of SRI-29329 that can be achieved in DMSO?

A2: A stock solution of at least 25.0 mg/mL can be prepared in DMSO.[1] For many in vitro

applications, a lower concentration stock solution (e.g., 10 mM) is often utilized for ease of

dilution into aqueous media.

Q3: How should I properly store a stock solution of SRI-29329 in DMSO?

A3: To ensure the stability and longevity of your SRI-29329 stock solution, it is crucial to adhere

to the following storage guidelines. Upon preparation, the stock solution should be aliquoted

into smaller, single-use volumes to prevent degradation from repeated freeze-thaw cycles.
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Q4: What is the observed stability of SRI-29329 in DMSO under recommended storage

conditions?

A4: The stability of SRI-29329 in DMSO is dependent on the storage temperature. Stored in

appropriate aliquots, the solution is stable for up to 6 months at -80°C and for up to 1 month at

-20°C.[1] It is recommended to use the solution within these timeframes to ensure the integrity

of your experimental results. For in vivo studies, it is best practice to prepare fresh working

solutions on the day of use.[1]

Q5: My DMSO has solidified. Is it still usable for dissolving SRI-29329?

A5: Yes, this is a normal characteristic of DMSO, which has a freezing point of 18.5°C (65.4°F).

[2][3] If your DMSO has solidified, you can reliquefy it by warming the container to room

temperature.[4] This process will not negatively impact the quality of the solvent. Ensure the

DMSO is completely liquid and at room temperature before using it to dissolve SRI-29329.
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Issue Potential Cause Recommended Solution

Precipitate observed in the

SRI-29329/DMSO stock

solution upon thawing.

The solubility limit may have

been exceeded, or the

compound is not fully

dissolved.

Gently warm the solution to

37°C for a few minutes and

vortex to aid in re-dissolving

the compound. If precipitation

persists, the solution may be

supersaturated; consider

preparing a new stock at a

slightly lower concentration.

Inconsistent experimental

results using the same stock

solution.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Discard the current stock

solution and prepare a fresh

one from solid SRI-29329.

Ensure the new stock is

properly aliquoted and stored

at -80°C to minimize

degradation.

Difficulty dissolving SRI-29329

powder in DMSO at room

temperature.

The dissolution process may

be slow.

To facilitate dissolution, you

can briefly warm the solution to

37°C and vortex or sonicate

the mixture.

Data Summary
Table 1: Solubility and Storage of SRI-29329 in DMSO

Parameter Value Source

Solvent Dimethyl Sulfoxide (DMSO) [1]

Achievable Stock

Concentration
25.0 mg/mL [1]

Storage Temperature -20°C or -80°C [1]

Stability at -20°C Up to 1 month [1]

Stability at -80°C Up to 6 months [1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM SRI-29329 Stock Solution in DMSO

Preparation: Allow the SRI-29329 vial and the DMSO to equilibrate to room temperature

before opening to prevent moisture accumulation.

Calculation: Determine the required mass of SRI-29329 and volume of DMSO. (Molecular

Weight of SRI-29329: 453.33 g/mol ). For 1 mL of a 10 mM stock, you will need 4.53 mg of

SRI-29329.

Dissolution: Add the calculated volume of DMSO to the vial containing the SRI-29329
powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming to

37°C can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -80°C

for long-term storage or -20°C for short-term storage.
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Experimental Workflow: SRI-29329 Stock Preparation

Equilibrate SRI-29329 powder and DMSO to Room Temperature

Add DMSO to SRI-29329 Powder

Vortex/Sonicate to Dissolve

Check for Complete Dissolution

Precipitate
Present

Aliquot into Single-Use Tubes

Clear Solution

Store at -20°C (1 month) or -80°C (6 months)
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SRI-29329

CLK1 CLK2 CLK4

Alternative Splicing Regulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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